BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to In Vitro Dissolution of
Multisource Amoxicillin/Clavulanic Acid Tablets

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Augpenin

Cat. No.: B1239372

For Researchers, Scientists, and Drug Development Professionals

The therapeutic equivalence of multisource (generic) drug products is a cornerstone of public
health, ensuring that patients receive the same clinical benefit regardless of the manufacturer.
For orally administered solid dosage forms like amoxicillin/clavulanic acid tablets, in vitro
dissolution studies are a critical tool for assessing potential bioequivalence and
interchangeability.[1][2][3][4] This guide provides a comparative analysis of dissolution studies
for various amoxicillin/clavulanic acid products, detailing the experimental protocols and
summarizing key findings from published research.

Amoxicillin, a broad-spectrum penicillin antibiotic, is often combined with clavulanic acid, a (3-
lactamase inhibitor that protects amoxicillin from degradation by resistant bacteria. The
biopharmaceutical classification of amoxicillin is typically Class | (high solubility, high
permeability) or Class Il (high solubility, low permeability), while clavulanic acid is considered
Class III.[5] This classification allows for the use of in vitro dissolution data to support
biowaivers, making these studies pivotal for generic drug approval.[4][5]

Experimental Protocols for Dissolution Testing

The following outlines a generalized experimental protocol for conducting in vitro dissolution
studies on amoxicillin/clavulanic acid tablets, based on common methodologies cited in the
literature and pharmacopeial standards.[1][6][7][8]

1. Dissolution Apparatus:
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o Apparatus: The United States Pharmacopeia (USP) Apparatus 2, which is a paddle
apparatus, is most commonly used.[1][6][7]

o Vessels: Typically, six to eight vessels are used for each test run.[1][3]

o Temperature: The dissolution medium is maintained at a constant temperature of 37°C +
0.5°C.[6][8]

e Volume: A standard volume of 900 mL of the dissolution medium is used in each vessel.[1][7]

» Rotation Speed: The paddle rotation speed is generally set to 75 revolutions per minute
(rpm).[1][7]1[8]

2. Dissolution Media: To simulate the physiological conditions of the gastrointestinal tract,
studies are often conducted in multiple media with varying pH levels.[1][9]

e pH 1.2: Simulated gastric fluid (without enzymes).[1]

e pH 4.5: Acetate buffer.[1]

e pH 6.8: Simulated intestinal fluid (without enzymes) or phosphate buffer.[1]

o Water: Distilled water is also frequently used as a dissolution medium.[6][7][8]
3. Sampling and Analysis:

o Sampling Intervals: Samples (typically 5-10 mL) are withdrawn at predetermined time points,
such as 5, 10, 15, 20, 30, 45, and 60 minutes.[1][7] The withdrawn volume is immediately
replaced with fresh, pre-warmed medium.[1][7]

» Analytical Quantification: The concentration of dissolved amoxicillin and clavulanic acid in the
samples is determined using a validated High-Performance Liquid Chromatography (HPLC)
or Ultra-HPLC method, typically with UV detection at 220 nm.[1][6][7]

4. Data Comparison:

» Profile Comparison: The dissolution profiles of the test (multisource) products are compared
to that of a reference product (innovator).
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» Similarity Factor (f2): The similarity factor (f2) is a model-independent mathematical
approach used to compare the dissolution profiles. Two profiles are considered similar if the
f2 value is between 50 and 100.[1][2][3][7]

» Difference Factor (f1): The difference factor (f1) is also used, with values between 0 and 15
indicating profile similarity.[7][9]

Data Presentation: Summary of Comparative

Dissolution Studies

The following tables summarize the results from various in vitro dissolution studies, highlighting
the differences in performance among multisource amoxicillin/clavulanic acid tablets.

Table 1: Dissolution Test Parameters from Various Studies

Study Dissolution Rotation
Apparatus . Volume (mL)
Reference Media Speed (rpm)
Rojas-GOmez et USP App. 2 H1.2,pH 4.5,
| pp p p 900 75
al.[1] (Paddle) pH 6.8
USP App. 2 o
Wagas et al.[6] Distilled Water 900 75
(Paddle)
USP App. 2
Al-Gous et al.[7] Water 900 75
(Paddle)
Yaméogo et al. N pH 1.2, pH 4.5, N N
Not Specified Not Specified Not Specified
[9] pH 6.8
Gedamu et al.[8] Not Specified Distilled Water 900 75

Table 2: Comparative Dissolution Performance of Multisource Tablets
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Study Reference / Origin Dosage Strength

Key Findings and
Comparison Results

Rojas-Gomez et al. / Peru,
Colombia, Argentina, Mexico, 875 mg /125 mg
India[1][2][3]

Amoxicillin: 4 out of 6
multisource products passed
the f2 similarity test at pH 6.8.
Clavulanic Acid: 5 out of 6
passed at pH 6.8. Overall, 2 of
the 6 products were deemed
not interchangeable with the

reference product.[1][2][3]

Wagas et al. / Pakistan[6] Not Specified

The innovator product
released >90% of both drugs.
Two generic brands failed to
meet the release criteria for
amoxicillin (<85%) but
achieved 100% release for
clavulanic acid within 30
minutes, indicating they were
not bioequivalent for

amoxicillin release.[6]

Al-Gous et al. / UAE[7] Not Specified

9 test products were compared
to a reference. The similarity
factor (f2) indicated all
products were 50-51% similar
to the reference. The
difference factor (f1) was within
the acceptable limit (<15) for
most, except for one product's

clavulanic acid content.[7]

Yaméogo et al. / Burkina 500 mg / 62.5 mg
Faso[9]

3 out of 5 multisource brands
showed similar release
patterns to the originator
product. 2 products failed the
similarity test (f2 < 50) for

amoxicillin at pH 4.5 and were
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not considered

interchangeable.[9]

Gedamu et al. / Ethiopia[8] 625 mg

All 7 tested brands met the
single-point USP dissolution
specification (>85% for
amoxicillin, >80% for
clavulanate in 30 min).
However, based on the
similarity factor (f2), none of
the brands were
interchangeable with the

innovator product.[8]

Visualization of Experimental Workflow

The following diagram illustrates the standard workflow for an in vitro dissolution study of

amoxicillin/clavulanic acid tablets.
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Preparation Phase

Prepare Dissolution Media
(e.g., pH 1.2, 4.5, 6.8)

Set Up Dissolution Apparatus
(900mL, 37°C, 75 rpm)

Testi

Prepare Standard Solutions

(Amoxicillin & Clavulanic Acid) Introduce Tablet into Vessel

Withdraw Samples at Timed Intervals
(5, 10, 15, 30, 45, 60 min)

Filter Samples

Quantify Drug Concentration
via HPLC/UPLC (220 nm)

Data Evvaluation

Calculate % Drug Released

:

Generate Dissolution Profiles

:

Compare Profiles using f1/f2 Factors

Assess Interchangeability

Click to download full resolution via product page

Caption: Workflow for In Vitro Dissolution Testing of Tablets.
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Conclusion

The collective data from multiple studies reveal significant variability in the in vitro dissolution
performance of multisource amoxicillin/clavulanic acid tablets. While many generic products
meet basic pharmacopeial requirements for single-point dissolution, a considerable number fail
to demonstrate profile similarity to the innovator product when evaluated using the f2 similarity
factor.[6][8][9] These discrepancies, often observed more prominently for amoxicillin than for
clavulanic acid, underscore that formulation differences can impact drug release profiles.[6]

For researchers and drug development professionals, these findings emphasize the necessity
of comprehensive, multi-point dissolution studies in various pH media to ensure the therapeutic
equivalence and interchangeability of multisource amoxicillin/clavulanic acid products.
Rigorous adherence to established protocols and comparative analysis is essential to
guarantee that generic alternatives provide the same level of quality and efficacy as the
reference drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to In Vitro Dissolution of
Multisource Amoxicillin/Clavulanic Acid Tablets]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1239372#in-vitro-dissolution-studies-of-
multisource-amoxicillin-clavulanic-acid-tablets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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